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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978

For educational purposes only, the following section provides generalized information on the
hazards of picrates and links to authoritative safety resources. This is not a guide for handling
silver picrate.

Frequently Asked Questions (FAQs) - General Hazards
of Metal Picrates
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Question

Answer

What is silver picrate?

Silver picrate is a metal salt of picric acid. Itis a
primary explosive, meaning it is extremely
sensitive to initiation by shock, friction, heat, or

electrostatic discharge.

What are the primary hazards?

The primary hazard is explosion. It can detonate
with great violence if subjected to mechanical
shock, friction, or rapid heating. It is significantly

more sensitive than picric acid itself.

Why are metal picrates so dangerous?

Picric acid can react with many metals
(including silver, lead, copper, zinc) to form
highly sensitive and unstable picrate salts.
These salts can form unintentionally over time,
for example, if picric acid is stored in a container
with a metal cap, creating a severe explosion

hazard.

What is an "unexpected reaction” in the context

of silver picrate?

An "unexpected reaction" with a primary
explosive like silver picrate typically means a
detonation or a rapid decomposition that
precedes detonation. Signs of instability could
include a change in color, crystal formation, or
gas evolution, but often, detonation occurs

without any prior warning.

What is the appropriate response to a spill or

discovery of old silver picrate?

DO NOT ATTEMPT TO CLEAN IT UP OR
MOVE IT. Immediately evacuate the area and
contact your institution's EHS or a bomb
disposal unit. Old, dried-out picrates are

exceptionally dangerous.

Authoritative Safety Resources

For comprehensive safety information, always refer to established safety data sheets and

guidelines from reputable sources:
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e PubChem: Provides detailed hazard information for chemical compounds.

¢ Globally Harmonized System (GHS) of Classification and Labelling of Chemicals: Refer to
the hazard statements and pictograms for explosive substances.

e Your Institution's Environmental Health and Safety (EHS) Office: This should be your primary
resource for specific protocols and emergency procedures.

Logical Workflow for Handling Potentially Explosive
Compounds

The following diagram illustrates the only safe, logical workflow when working with or
discovering a potentially explosive compound like silver picrate. It is a decision-making and
emergency response guide, not an experimental protocol.
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 To cite this document: BenchChem. [General Safety and Hazard Information for Energetic
Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086978#how-to-safely-handle-unexpected-reactions-
of-silver-picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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